Cas no 1261465-17-1 (5-Fluoro-2-(3-(trifluoromethyl)phenyl)pyridine-3-methanol)

• Product Name: 5-Fluoro-2-(3-(trifluoromethyl)phenyl)pyridine-3-methanol
• CAS No: 1261465-17-1
• MF: C₁₃H₉F₄NO
• MW: 271.210277318954
• CID: 4923877
• Update Time: 2025-10-29

5-Fluoro-2-(3-(trifluoromethyl)phenyl)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-2-(3-(trifluoromethyl)phenyl)pyridine-3-methanol

• Inchi： 1S/C13H9F4NO/c14-11-5-9(7-19)12(18-6-11)8-2-1-3-10(4-8)13(15,16)17/h1-6,19H,7H2
• InChI Key： LISOJMXFJOVUKX-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C1C(=CC(=CN=1)F)CO)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 297
• XLogP3: 2.6
• Topological Polar Surface Area: 33.1

Additional information on 5-Fluoro-2-(3-(trifluoromethyl)phenyl)pyridine-3-methanol

Introduction to 5-Fluoro-2-(3-(trifluoromethyl)phenyl)pyridine-3-methanol (CAS No. 1261465-17-1)

5-Fluoro-2-(3-(trifluoromethyl)phenyl)pyridine-3-methanol is a significant compound in the realm of pharmaceutical chemistry, characterized by its intricate molecular structure and diverse potential applications. This compound, identified by the CAS number 1261465-17-1, has garnered attention due to its structural features and its role in the development of novel therapeutic agents. The presence of a fluoro substituent and a trifluoromethyl group in its molecular framework contributes to its unique chemical properties, making it a valuable candidate for further exploration in medicinal chemistry.

The compound's structure consists of a pyridine core, which is a common motif in many biologically active molecules. The pyridine ring is fused with a phenyl ring that carries both a fluoro atom and a trifluoromethyl group, enhancing its potential pharmacological activity. The methanol moiety at the 3-position of the pyridine ring adds another layer of complexity, influencing its solubility and reactivity. These structural elements make 5-Fluoro-2-(3-(trifluoromethyl)phenyl)pyridine-3-methanol a promising scaffold for drug discovery and development.

In recent years, there has been growing interest in the use of fluorinated compounds in pharmaceuticals due to their ability to improve metabolic stability, binding affinity, and overall bioavailability. The introduction of fluorine atoms into molecular structures can alter electronic properties, leading to enhanced interactions with biological targets. For instance, the fluoro substituent in 5-Fluoro-2-(3-(trifluoromethyl)phenyl)pyridine-3-methanol can increase the compound's lipophilicity and resistance to enzymatic degradation, which are crucial factors for drug efficacy.

The trifluoromethyl group is another key feature that contributes to the compound's potential therapeutic value. This group is known to enhance binding affinity by increasing lipophilicity and reducing metabolic susceptibility. Additionally, it can influence the conformational flexibility of the molecule, allowing it to interact more effectively with biological targets. The combination of these features makes 5-Fluoro-2-(3-(trifluoromethyl)phenyl)pyridine-3-methanol a versatile candidate for further investigation in various therapeutic areas.

Recent studies have highlighted the importance of fluorinated pyridines in the development of kinase inhibitors, which are widely used in the treatment of cancer and other diseases. The structural motifs found in 5-Fluoro-2-(3-(trifluoromethyl)phenyl)pyridine-3-methanol are reminiscent of known kinase inhibitors, suggesting that it may have similar inhibitory effects on these enzymes. Kinase inhibitors target specific enzymes involved in cell signaling pathways, making them effective against a range of diseases.

The methanol group at the 3-position of the pyridine ring also plays a significant role in the compound's properties. Methanol can influence solubility and reactivity, making it an important factor in drug design. Solubility is particularly critical for oral bioavailability, as poorly soluble drugs often have reduced therapeutic efficacy. By optimizing this moiety, researchers can enhance the pharmacokinetic properties of 5-Fluoro-2-(3-(trifluoromethyl)phenyl)pyridine-3-methanol.

In conclusion, 5-Fluoro-2-(3-(trifluoromethyl)phenyl)pyridine-3-methanol (CAS No. 1261465-17-1) is a structurally complex and pharmacologically promising compound. Its unique combination of fluorinated and trifluoromethyl groups, along with the methanol moiety, makes it an attractive candidate for further research and development. The compound's potential applications in kinase inhibition and other therapeutic areas underscore its significance in modern pharmaceutical chemistry.